2-(6-Methyl-1-benzofuran-3-yl)-1-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanone

• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-(6-methyl-1-benzofuran-3-yl)-1-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H20N2O4S2/c1-14-4-5-16-15(13-25-17(16)11-14)12-18(22)20-6-8-21(9-7-20)27(23,24)19-3-2-10-26-19/h2-5,10-11,13H,6-9,12H2,1H3
• InChI Key: QDPNVVQFRDSSMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CO2)CC(=O)N3CCN(CC3)S(=O)(=O)C4=CC=CS4

Description

This compound (CAS: 847939-23-5, EINECS: 820-469-2) features a benzofuran core substituted with a methyl group at position 6, linked to an ethanone moiety. The piperazine ring at the ethanone’s 1-position is further functionalized with a thiophene-2-sulfonyl group. Its molecular formula is C₂₃H₂₄N₂O₆S, with a molecular weight of 456.51 g/mol .

Biological Activity

The compound 2-(6-Methyl-1-benzofuran-3-yl)-1-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanone is a derivative of benzofuran and piperazine, which are known for their diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{17}H_{18}N_2O_2S$, and it features a complex structure that includes a benzofuran moiety and a thiophene ring linked via a piperazine unit. This unique combination may contribute to its biological properties.

Benzofuran derivatives often exhibit significant biological activities, including:

• Anticancer Activity : Many benzofuran compounds have shown selective toxicity towards various cancer cell lines by inducing apoptosis. For instance, studies indicate that modifications in the benzofuran structure can enhance cytotoxicity against leukemia cells, with some compounds demonstrating IC50 values as low as 2.59 µM in K562 cells .
• Antimicrobial Properties : The presence of the thiophene ring may enhance the compound's ability to interact with bacterial membranes, leading to antibacterial effects. Preliminary tests have shown moderate activity against Gram-positive bacteria with minimum inhibitory concentration (MIC) values ranging from 16 to 64 µg/mL .

Anticancer Activity

A study evaluating the cytotoxic effects of various benzofuran derivatives found that compounds similar to the target compound exhibited strong activity against K562 leukemia cells. The derivatives were assessed using the MTT assay, revealing significant reductions in cell viability at specific concentrations (5–100 µM) over 72 hours. Notably, compound modifications influenced both the potency and selectivity towards cancerous versus normal cells .

Antimicrobial Activity

In antimicrobial assays, the compound was tested against standard and clinical strains of bacteria. Results indicated that certain derivatives showed promising antibacterial activity, particularly against Gram-positive strains. The structure-activity relationship (SAR) analysis suggested that specific substitutions on the benzofuran core could enhance antimicrobial efficacy .

Case Studies

• Cytotoxicity in Leukemia Cells : A series of benzofuran derivatives were synthesized and tested for their ability to induce apoptosis in K562 cells. The most effective compounds were identified based on their IC50 values and therapeutic indices (TI). Compound modifications that increased hydrophobicity correlated with improved cytotoxicity .
• Antibacterial Screening : A comparative study assessed the antibacterial properties of several benzofuran derivatives against clinical isolates. The findings indicated that specific structural modifications led to enhanced activity against resistant bacterial strains, highlighting the potential for developing new antibiotics from this chemical class .

Data Table: Biological Activity Summary

Activity Type	Cell Line/Organism	IC50 (µM)	MIC (µg/mL)	Notes
Anticancer	K562 (Leukemia)	2.59 ± 0.88	-	Induces apoptosis
Antimicrobial	Gram-positive bacteria	-	16 - 64	Moderate activity observed
Cytotoxicity	HaCaT (Normal keratinocytes)	23.57 ± 10.7	-	Mild effects compared to chemotherapeutics

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Core Scaffold Variations

a) JWH Series (JWH-250, JWH-302, JWH-201)

• Structural Features: These synthetic cannabinoids replace the benzofuran core with a 1-pentylindole ring and methoxyphenyl substituents (e.g., 2-, 3-, or 4-methoxy groups).
• Molecular Formula: C₂₂H₂₅NO₂ (MW: ~335–350 g/mol) .
• Key Differences :
  • Indole vs. benzofuran: Indole’s NH group may participate in hydrogen bonding, absent in benzofuran.
  • Methoxy groups vs. sulfonyl: Methoxy is electron-donating, while sulfonyl is electron-withdrawing, altering electronic properties and solubility.
• Applications: Primarily studied as cannabinoid receptor agonists .

b) (4-Methylpiperazin-1-yl)methanone Derivatives (e.g., Compound w3)

• Structural Features: Features a pyrimidine-triazole-phenylamine backbone linked to a 4-methylpiperazinyl-methanone group.
• Molecular Formula : C₂₄H₂₄ClN₇O₂ (MW: ~490 g/mol) .
• Key Differences :
  • Pyrimidine-triazole system vs. benzofuran: Introduces nitrogen-rich heterocycles, likely influencing kinase inhibition.
  • Methylpiperazine vs. thiophene-sulfonyl piperazine: Reduced steric bulk but fewer hydrogen-bonding sites.
• Applications: Hypothesized as kinase inhibitors due to structural similarity to known scaffolds .

Piperazine Substituent Variations

a) Benzhydrylpiperazine Derivative (CAS 551921-46-1)

• Structural Features: Contains a benzhydryl (diphenylmethyl) group on piperazine and a fluorophenyl-ethanone oxime.
• Molecular Formula : C₂₆H₂₈FN₃O (MW: 417.50 g/mol) .
• O-Methyloxime: Modifies reactivity and stability compared to the ethanone’s ketone group.
• Applications : Possible central nervous system (CNS) activity due to fluorophenyl and lipophilic substituents .

Physicochemical and Pharmacokinetic Comparisons

Property	Target Compound	JWH-250	Compound w3	Benzhydrylpiperazine Derivative
Molecular Weight	456.51 g/mol	335.44 g/mol	~490 g/mol	417.50 g/mol
Key Functional Groups	Thiophene-sulfonyl	Methoxyphenyl	Chloropyrimidine	Fluorophenyl oxime
H-Bond Acceptors	6	3	9	5
H-Bond Donors	0	0	2	0
LogP (Estimated)	~2.5 (moderate polarity)	~4.0 (lipophilic)	~1.8 (polar)	~3.8 (lipophilic)

• Sulfonyl Group Impact: The target compound’s sulfonyl group increases polarity (lower LogP vs.

Analytical and Crystallographic Insights

• GC-FTIR Analysis : Used for JWH-series compounds to confirm functional groups (e.g., methoxy and indole) . The target compound’s sulfonyl group may require complementary techniques like LC-MS or NMR for verification.
• X-ray Crystallography : Programs like SHELXL (for refinement) and Mercury CSD (for crystal packing visualization) are critical for resolving sulfonyl-piperazine conformations and intermolecular interactions .